![molecular formula C15H18N2O3S2 B2875839 1-allyl-3-(4-methoxyphenyl)tetrahydro-1H-thieno[3,4-d]imidazole-2(3H)-thione 5,5-dioxide CAS No. 618397-39-0](/img/structure/B2875839.png)
1-allyl-3-(4-methoxyphenyl)tetrahydro-1H-thieno[3,4-d]imidazole-2(3H)-thione 5,5-dioxide
Description
1-allyl-3-(4-methoxyphenyl)tetrahydro-1H-thieno[3,4-d]imidazole-2(3H)-thione 5,5-dioxide is a useful research compound. Its molecular formula is C15H18N2O3S2 and its molecular weight is 338.44. The purity is usually 95%.
BenchChem offers high-quality 1-allyl-3-(4-methoxyphenyl)tetrahydro-1H-thieno[3,4-d]imidazole-2(3H)-thione 5,5-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-allyl-3-(4-methoxyphenyl)tetrahydro-1H-thieno[3,4-d]imidazole-2(3H)-thione 5,5-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Mast Cell Stabilization
Mast cells play a crucial role in the immune system, but their degranulation can lead to allergic reactions and other health issues. Research indicates that derivatives of the compound may act as mast cell stabilizers . This could have significant implications for treating conditions like allergies, eczema, anaphylactic shock, mastocytosis, and other mast cell-related diseases.
Organic Synthesis
The compound’s structure suggests it could be useful in organic synthesis, particularly in the formation of constrained analogs of tryptophan and vanillin . These analogs could be valuable for synthesizing new pharmaceuticals or for studying the structure-activity relationships in medicinal chemistry.
Analytical Chemistry
In analytical chemistry, this compound could be used as a standard or reagent due to its unique chemical structure. Its derivatives might be used in chromatography or mass spectrometry to help identify or quantify other substances .
Materials Science
The compound’s sulfur dioxide moiety and its potential for forming stable crystalline structures could make it a candidate for materials science research. It might contribute to the development of new polymers or coatings with specific properties, such as increased durability or chemical resistance .
Environmental Science
Derivatives of this compound could be explored for environmental science applications, such as in the development of sensors for detecting pollutants or toxins. Its reactivity with various agents could make it a useful tool for monitoring environmental quality .
Pharmacology
Given its potential role in mast cell stabilization, the compound could be further researched for pharmacological applications. It might lead to the development of new drugs that prevent mast cell degranulation, offering a novel approach to treating a range of allergic and inflammatory conditions .
properties
IUPAC Name |
3-(4-methoxyphenyl)-5,5-dioxo-1-prop-2-enyl-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazole-2-thione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O3S2/c1-3-8-16-13-9-22(18,19)10-14(13)17(15(16)21)11-4-6-12(20-2)7-5-11/h3-7,13-14H,1,8-10H2,2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KPDKWMCLHQGVSX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C3CS(=O)(=O)CC3N(C2=S)CC=C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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